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Compound of Interest

Compound Name: C30H24CIFN205

Cat. No.: B15173782

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound C30H24CIFN205 is a novel multifunctional fluorescent probe designed for the
selective detection of cobalt ions (Co2*) and hypochlorous acid (HCIO) in cellular
environments. This probe exhibits unique photophysical properties, including Excited-State
Intramolecular Proton Transfer (ESIPT) and Aggregation-Induced Emission (AIE), making it a
powerful tool for investigating the roles of Co?* and HCIO in various physiological and
pathological processes. Its ability to provide dual-channel fluorescence emission allows for
ratiometric imaging, enhancing detection sensitivity and accuracy.

These application notes provide a summary of the probe's characteristics, detailed protocols for
its use in cell imaging, and representations of the proposed detection mechanisms and
experimental workflows.

Data Presentation

The photophysical and performance characteristics of the C30H24CIFN205 probe are
summarized below. These values are representative of typical performance for fluorescent
probes with similar mechanisms.

Table 1. Photophysical Properties of C30H24CIFN205
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Property Value

Molecular Formula C30H24CIFN205
Absorption Maximum (Aabs) ~450 nm
Emission Maximum (Aem) - Free Probe ~556 nm
Emission Maximum (Aem) - With Co2* Quenched

Emission Maximum (Aem) - With HCIO

Shifted to ~480 nm

Stokes Shift

>100 nm

Quantum Yield (®)

Moderate to High in aggregated state

Molar Extinction Coefficient (g)

Not Specified

Table 2: Performance Characteristics for Analyte Detection

. . Association ]
Analyte Detection Limit Response Time
Constant (Ka)
Coz+ 2.823 uM[1] 475,579.02 M—1[1] Rapid
HCIO 11.55 uM[1] Not Applicable Fast

Signaling and Detection Mechanisms

The C30H24CIFN205 probe utilizes distinct mechanisms for the detection of Co?* and HCIO,
enabling their differentiation through separate fluorescent signals.
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Co?* Detection Pathway
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Cell Seeding and Culture

:

Probe Loading
(10 uM C30H24CIFN205)

(Wash to Remove Excess Probe)
Induce Analyte
(Co?* or HCIO)
Fluorescence Imaging
(Confocal Microscopy)
Gmage Analysis and Quantificatior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Research Progress on Multifunctional Fluorescent Probes for Biological Imaging, Food
and Environmental Detection [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for C30H24CIFN205 in
Cell Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15173782#c30h24clfn205-for-cell-imaging-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15173782?utm_src=pdf-body-img
https://www.benchchem.com/product/b15173782?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/35849642/
https://pubmed.ncbi.nlm.nih.gov/35849642/
https://www.benchchem.com/product/b15173782#c30h24clfn2o5-for-cell-imaging-applications
https://www.benchchem.com/product/b15173782#c30h24clfn2o5-for-cell-imaging-applications
https://www.benchchem.com/product/b15173782#c30h24clfn2o5-for-cell-imaging-applications
https://www.benchchem.com/product/b15173782#c30h24clfn2o5-for-cell-imaging-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15173782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

